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Compound of Interest

Compound Name: Nilgirine

Cat. No.: B1609404

Extensive searches for a chemical probe named "Nilgirine" have yielded no specific results in
the scientific literature. It appears that "Nilgirine" is not a recognized name for a chemical
probe used in biomedical research.

The search results did not contain any information on the biological activities, molecular
targets, or any applications of a compound with this name. Similarly, no quantitative data,
experimental protocols, or associated signaling pathways for "Nilgirine" could be found.

It is possible that the name is misspelled, refers to a very new and uncharacterized compound,
or is an internal designation not yet in the public domain. Without the correct name or structure
of the molecule of interest, it is not possible to provide the requested detailed application notes,
protocols, data tables, and visualizations.

Researchers, scientists, and drug development professionals seeking information on a specific
chemical probe are advised to verify the correct nomenclature and search for it in established
chemical and biological databases such as PubChem, ChEMBL, and Scopus.

For the development of application notes and protocols for a chemical probe, the following
information is typically required:

o Chemical Structure and Properties: IUPAC name, CAS number, molecular formula,
molecular weight, solubility, and stability.
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 Biological Target(s): The specific protein(s) or biological molecule(s) that the probe interacts
with.

e Mechanism of Action: How the probe interacts with its target (e.g., inhibitor, activator, binder)
and the downstream effects of this interaction.

« In Vitro Activity: Data on potency (e.g., IC50, EC50, Kd) and selectivity against off-targets.

o Cellular Activity: Evidence of target engagement and modulation of downstream pathways in
cellular models.

 In Vivo Activity (if applicable): Pharmacokinetic and pharmacodynamic data from animal
studies.

¢ Negative Control: Information on a structurally similar but biologically inactive compound to
be used as a negative control in experiments.

Once this information is available, detailed protocols for experiments such as Western blotting,
immunoprecipitation, cellular thermal shift assays (CETSA), and in vivo efficacy studies can be
developed. Signaling pathway diagrams and data summary tables can also be generated to
support the application of the chemical probe in research.

 To cite this document: BenchChem. [Application of Nilgirine as a Chemical Probe:
Information Not Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609404#application-of-nilgirine-as-a-chemical-
probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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